N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(pyridin-2-ylmethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C13H14N4O2/c18-12(15-8-10-4-1-2-5-14-10)11-9-16-17-6-3-7-19-13(11)17/h1-2,4-5,9H,3,6-8H2,(H,15,18)
• InChI Key: MTOYSIOIHAYXME-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)NCC3=CC=CC=N3)OC1
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

Synthesis Analysis

• Cyclization of 5-Acetyl-4-Aminopyrimidines

  • Reaction with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines .

• Diels–Alder Reaction

  • A Diels–Alder reaction between a key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of Pyrazolo[5,1-b][1,3]oxazine derivatives.

Scientific Research Applications

Synthesis and Characterization

• Researchers have developed methods for the synthesis and characterization of heterocyclic compounds incorporating the pyrazolo[5,1-b][1,3]oxazine motif. These efforts include the synthesis of pyrazolo[3,4-b]pyridine derivatives, exploring their potential in creating bioactive molecules with antiviral, antimicrobial, and anticancer properties (Attaby et al., 2007), (Bondock et al., 2008).

Antimicrobial and Antitubercular Activity

• A novel series of compounds derived from pyrazolo[1,5-a]pyrimidine analogs have been synthesized and tested for their antimicrobial and antitubercular activities. Some of these compounds have shown promising in vitro potency against drug-susceptible and multidrug-resistant strains of Mycobacterium tuberculosis, suggesting their potential as lead compounds for antitubercular drug discovery (Tang et al., 2015).

Insecticidal Agents

• The biochemical impacts of new bioactive sulfonamide thiazole derivatives, which could potentially serve as insecticidal agents against the cotton leafworm, have been investigated. These derivatives incorporate the pyrazolo[5,1-c][1,2,4]triazine structure, demonstrating the versatility of this chemical motif in contributing to the development of novel insecticidal compounds (Soliman et al., 2020).

Anticancer Properties

• Research into carboxamides, sulfonamides, ureas, and thioureas derived from 1,2,4-oxadiazol-3-ylmethyl-piperazin-1-yl substituted with pyrazolo[1,5-a]pyrimidine derivatives has revealed a subset of these compounds to exhibit significant anticancer activity against various cancer cell lines. This highlights the potential of the pyrazolo[5,1-b][1,3]oxazine structure in the development of new anticancer therapies (Kumar et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors .

Mode of Action

It’s known that n-(pyridin-2-ylmethyl)oxalamide derivatives, which share a similar structure, can act as efficient ligands for the cu-catalyzed n-arylation of oxazolidinones and amides with (hetero)aryl iodides . This suggests that the compound might interact with its targets through similar mechanisms.

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways .

Result of Action

Similar compounds have been known to exhibit various biological activities .

Action Environment

It’s known that environmental conditions can significantly impact the activity and stability of similar compounds .